molecular formula C10H8N4 B8651618 7-(Azidomethyl)quinoline CAS No. 773092-53-8

7-(Azidomethyl)quinoline

Cat. No.: B8651618
CAS No.: 773092-53-8
M. Wt: 184.20 g/mol
InChI Key: PKJSLEKHGKOBEK-UHFFFAOYSA-N
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Description

7-(Azidomethyl)quinoline is a useful research compound. Its molecular formula is C10H8N4 and its molecular weight is 184.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

773092-53-8

Molecular Formula

C10H8N4

Molecular Weight

184.20 g/mol

IUPAC Name

7-(azidomethyl)quinoline

InChI

InChI=1S/C10H8N4/c11-14-13-7-8-3-4-9-2-1-5-12-10(9)6-8/h1-6H,7H2

InChI Key

PKJSLEKHGKOBEK-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C(C=C2)CN=[N+]=[N-])N=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of quinolin-7-ylmethanol (1.2 g, 7.2 mmol) and diphenylphosphonic azide (3.8 mL, 17 mmol) was dissolved in toluene (20 mL) and methylene chloride (6 mL). The mixture was cooled to 0° C. and neat 1,8-diazabicyclo[5.4.0]undec-7-ene (2.6 mL, 17 mmol) was added. The reaction was stirred for 30 minutes at 0° C. and then reacted at room temperature for 2 h. The mixture was diluted with CH2Cl2 (100 mL) and washed with water (100 mL×2). The organic layer was concentrated in vacuo and purified by silica gel chromatography (0-100% EtOAc/hexane) to afford a colorless oil.
Quantity
1.2 g
Type
reactant
Reaction Step One
Name
diphenylphosphonic azide
Quantity
3.8 mL
Type
reactant
Reaction Step One
Quantity
2.6 mL
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Three
Quantity
6 mL
Type
solvent
Reaction Step Four
Quantity
100 mL
Type
solvent
Reaction Step Five

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